Cas no 2137481-31-1 (ethyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)butanoate)

• Product Name: ethyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)butanoate
• CAS No: 2137481-31-1
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 6549505
• PubChem ID: 165490232
• Update Time: 2025-07-22

ethyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)butanoate
• EN300-1140737
• 2137481-31-1

• Inchi： 1S/C10H16N2O4/c1-3-16-10(15)9(11)6(2)12-7(13)4-5-8(12)14/h6,9H,3-5,11H2,1-2H3
• InChI Key： CCSOXYYEMHYHMW-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1C(C)C(C(=O)OCC)N)=O

Computed Properties

• Exact Mass: 228.11100700g/mol
• Monoisotopic Mass: 228.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 89.7Ų

Additional information on ethyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)butanoate

Professional Introduction to Ethyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)butanoate (CAS No. 2137481-31-1)

Ethyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)butanoate, identified by its CAS number 2137481-31-1, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit potential applications in drug development, particularly in the area of protease inhibition and enzyme-mediated biological pathways. The unique structural features of this molecule, including its amino and ester functionalities, make it a valuable candidate for further investigation in medicinal chemistry.

The chemical structure of ethyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)butanoate consists of a butanoate backbone modified with a 2,5-dioxopyrrolidin-1-yl side chain. This arrangement introduces both hydrophilic and hydrophobic regions, which can be exploited for various biological interactions. The presence of the amino group provides a site for hydrogen bonding, while the ester moiety can participate in lipid-water interactions, making this compound well-suited for solubility in both aqueous and organic environments.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways. Ethyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)butanoate has been studied for its potential as an inhibitor of certain proteases, which are enzymes that play critical roles in various physiological processes. For instance, proteases such as caspases are involved in apoptosis, while matrix metalloproteinases (MMPs) are implicated in tissue degradation and wound healing. By inhibiting these enzymes, ethyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)butanoate may offer therapeutic benefits in conditions where excessive proteolytic activity is detrimental.

One of the most compelling aspects of ethyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)butanoate is its ability to modulate biological pathways through selective binding to target enzymes. This selectivity is crucial for developing drugs with minimal side effects. Recent studies have demonstrated that compounds with similar structural motifs can exhibit high affinity for specific protease targets, leading to potent inhibitory effects. For example, derivatives of dioxopyrrolidines have shown promise in inhibiting MMPs and preventing excessive tissue degradation.

The synthesis of ethyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)butanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the dioxopyrrolidine core through cyclization reactions, followed by functional group transformations to introduce the amino and ester groups. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve the desired product with high efficiency.

Once synthesized, ethyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)butanoate undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, computational methods such as molecular dynamics simulations have been used to predict the binding interactions between ethyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)butanoate and its target enzymes.

In vitro studies have been conducted to evaluate the biological activity of ethyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)butanoate against various proteases. These studies have shown that the compound exhibits inhibitory effects on specific proteases at concentrations that are non-toxic to human cells. This makes it a promising candidate for further development into a therapeutic agent. Moreover, the compound's ability to cross cell membranes suggests that it may be suitable for oral administration.

The potential therapeutic applications of ethyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)butanoate are numerous. In addition to its role as a protease inhibitor, this compound may also have applications in treating inflammatory diseases and cancer. Recent research has indicated that certain proteases are overexpressed in tumor cells and contribute to their survival and proliferation. By inhibiting these proteases, ethyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)butanoate could potentially slow down tumor growth and enhance the effectiveness of existing cancer treatments.

Further research is needed to fully elucidate the mechanisms by which ethyl 2-amino-3-(2,5-dioxopyrrolidin-1-ybutoante exerts its biological effects. Preclinical studies involving animal models will be essential to assess its safety profile and efficacy before human clinical trials can be initiated. These studies will also help determine optimal dosing regimens and potential drug-drug interactions.

The development of novel therapeutic agents requires a multidisciplinary approach involving chemists、biologists、pharmacologists，and clinicians。Ethyl 2-amino -3 - (25 - dioxo py rro lid ine -11 yl ) but ano ate represents an exciting opportunity to contribute to this effort。With continued research，this compound has the potential to become a valuable tool in the fight against various diseases，providing new hope for patients suffering from conditions caused by aberrant enzymatic activity。